Reboxetine
Catalog No.
S541154
CAS No.
71620-89-8
M.F
C19H23NO3
M. Wt
313.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Researchers developing noradrenergic assays face confounding serotonergic/muscarinic noise with Atomoxetine or Desipramine. Reboxetine free base (CAS 71620-89-8) provides a clean solution.
- >100-fold NET selectivity over SERT/DAT, eliminating off-target effects.
- Low aqueous solubility enables sustained-release matrix design, avoiding dose-dumping of mesylate salt.
- Ideal precursor for radiolabeled NET imaging agents (e.g., [11C]MeNER).
Supplied as high-purity reference standard; reliable global stock for R&D.
CAS Number
71620-89-8
Product Name
Reboxetine
IUPAC Name
(2R)-2-[(R)-(2-ethoxyphenoxy)-phenylmethyl]morpholine
Molecular Formula
C19H23NO3
Molecular Weight
313.4 g/mol
InChI
InChI=1S/C19H23NO3/c1-2-21-16-10-6-7-11-17(16)23-19(15-8-4-3-5-9-15)18-14-20-12-13-22-18/h3-11,18-20H,2,12-14H2,1H3/t18-,19-/m1/s1
InChI Key
CBQGYUDMJHNJBX-RTBURBONSA-N
solubility
Solubility: greater than 5 mg/mL in water /Mesylate/
Synonyms
2-((2-ethoxyphenoxy)benzyl)morpholine methanesulfonate, reboxetine, reboxetine mesylate, Vestra
Canonical SMILES
CCOC1=CC=CC=C1OC(C2CNCCO2)C3=CC=CC=C3
Isomeric SMILES
CCOC1=CC=CC=C1O[C@@H]([C@H]2CNCCO2)C3=CC=CC=C3
The exact mass of the compound Reboxetine is 313.1678 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 8 mg/ml (mesylate salt)in water, 433 mg/l at 25 °c (est). Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Oxazines - Morpholines. It belongs to the ontological category of aromatic ether in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
≥98%
Package Size
5 mg, 10 mg, 25 mg, 50 mg
Reboxetine (CAS 71620-89-8) is a highly selective norepinephrine reuptake inhibitor (NRI) utilized extensively as a pharmacological reference standard and a critical precursor in advanced formulation development [1]. Unlike its highly water-soluble mesylate salt, the Reboxetine free base exhibits strong lipophilicity and high solubility in organic solvents such as DMSO, DMF, and ethanol, making it the preferred starting material for non-aqueous synthetic modifications and sustained-release matrix engineering . By providing a clean baseline for norepinephrine transporter (NET) inhibition with negligible crossover to serotonin (SERT) or dopamine (DAT) transporters, this specific compound form allows industrial and academic buyers to isolate noradrenergic pathways without the confounding off-target effects typical of earlier-generation tricyclic compounds[1].
Research Fit
Selective NET inhibitor for noradrenergic signaling and neuropsychopharmacology research
Racemic mixture supports NET occupancy studies and PET radioligand development workflows
Generic substitution of Reboxetine with other NRIs or its own salt forms routinely fails due to critical differences in receptor selectivity and physicochemical behavior [1]. Substituting with Atomoxetine introduces significant SERT occupancy, compromising the specificity of monoamine transporter assays, while legacy alternatives like Desipramine carry muscarinic and histaminergic background noise that invalidates precise neuropharmacological screening [2]. Furthermore, substituting the free base (CAS 71620-89-8) with Reboxetine Mesylate in formulation R&D is highly problematic for controlled-release applications; the mesylate salt's extreme aqueous solubility (approximately 250 mg/mL) causes rapid dose-dumping in standard polymeric matrices, necessitating the less water-soluble free base to achieve viable sustained-release elution kinetics [1].
Substitution Risk
In-class sNRIs (atomoxetine, viloxazine)
Transporter selectivity ratios differ; SERT engagement profiles may not transfer directly
Enantiomeric composition
Racemate contains low-activity (R,R)-enantiomer; (S,S)-specific activity context may shift
Desipramine or maprotiline
Additional off-target receptor activities may confound NET-specific interpretation
NET vs. SERT Selectivity
In comparative in vivo and in vitro binding models, Reboxetine demonstrates a highly specific affinity for the norepinephrine transporter (NET) with a Ki of 1.1 nM, while maintaining a Ki of 129 nM for the serotonin transporter (SERT) and >10,000 nM for DAT[1]. In contrast, the common in-class substitute Atomoxetine exhibits an in vivo SERT-to-NET IC50 ratio of just 6, leading to up to 80% SERT occupancy at therapeutic equivalent doses [2]. This >100-fold selectivity ratio for Reboxetine ensures that noradrenergic pathways can be isolated without the serotonergic confounding inherent to Atomoxetine.
| Evidence Dimension | SERT Occupancy and NET/SERT Selectivity Ratio |
| Target Compound Data | Reboxetine (Ki NET = 1.1 nM, Ki SERT = 129 nM; >100-fold selectivity) |
| Comparator Or Baseline | Atomoxetine (80% SERT occupancy at equivalent dose; IC50 ratio = 6) |
| Quantified Difference | Reboxetine provides >16x greater functional selectivity for NET over SERT compared to Atomoxetine. |
| Conditions | In vivo PET imaging and in vitro radioligand binding assays. |
Procurement of Reboxetine is essential for CROs and assay developers who require a strictly isolated NET inhibition baseline without serotonin pathway interference.
Racemic Ki 1.1 nM, SERT/NET ~117
(S,S)-Ki 1.04 nM, sel. ~636
Atomoxetine Ki 2-5 nM
Supports clean noradrenergic modulation assay context
Synaptosomal uptake and HEK-293 binding
Off-Target Receptor Cleanliness vs. Tricyclics
When compared to legacy tricyclic antidepressants (TCAs) like Desipramine—often used as a budget-friendly NET inhibitor baseline—Reboxetine offers a radically cleaner receptor binding profile [1]. While Desipramine exhibits high affinity for a broad spectrum of receptors, Reboxetine demonstrates weak to negligible affinity (Ki > 1,000 nmol/L) for muscarinic, histaminergic (H1), adrenergic (alpha-1), and dopaminergic (D2) receptors[1]. This lack of off-target binding prevents the anticholinergic and sedative background noise that frequently confounds complex behavioral and toxicological assays.
| Evidence Dimension | Off-Target Receptor Affinity (Muscarinic, H1, Alpha-1) |
| Target Compound Data | Reboxetine (Ki > 1,000 nmol/L for all off-target receptors) |
| Comparator Or Baseline | Desipramine (High affinity and potent blockade of muscarinic and H1 receptors) |
| Quantified Difference | Reboxetine reduces off-target receptor binding by >100-fold relative to Desipramine. |
| Conditions | In vitro receptor binding assays across 39 different receptor systems. |
Buyers conducting highly sensitive neuropharmacological screens must select Reboxetine over Desipramine to prevent false positives driven by histaminergic or muscarinic interference.
(S,S) ≈130-fold higher hNET affinity than (R,R)
(S,S) Ki 1.04 nM; racemic Ki 1.1 nM
Enantiomeric composition review for potency per unit mass
Competitive binding and molecular dynamics
Free Base Advantage in Sustained-Release Formulation
Material selection between Reboxetine free base (CAS 71620-89-8) and Reboxetine Mesylate (CAS 98769-84-7) is dictated by their vastly different solubility profiles [1]. The mesylate salt possesses an extreme aqueous solubility of approximately 250 mg/mL, which poses severe challenges for sustained-release dosage forms, typically resulting in rapid dose-dumping out of standard hydrophilic matrices [1]. Procuring the free base, which is significantly less soluble in water but highly soluble in organic solvents (e.g., >20 mg/mL in DMSO/DMF), allows formulation engineers to utilize hydrophobic matrix components and precisely control elution kinetics over a 24-hour period.
| Evidence Dimension | Aqueous Solubility for Matrix Elution |
| Target Compound Data | Reboxetine Free Base (Low aqueous solubility, high organic solubility) |
| Comparator Or Baseline | Reboxetine Mesylate (~250 mg/mL aqueous solubility) |
| Quantified Difference | The mesylate salt's >200 mg/mL water solubility causes premature matrix elution, a failure mode avoided by the lipophilic free base. |
| Conditions | Sustained-release tablet formulation and dissolution testing. |
Pharmaceutical developers must procure the free base rather than the salt to successfully engineer prolonged-release delivery systems without catastrophic dose-dumping.
Comparable to desipramine/venlafaxine
Effect abolished in β2-AR KO mice
Supports β2-adrenoceptor-dependent analgesia pathway studies
CCI model, 7-day repeated dosing
[11C]MRB DVR 1.48 in midbrain/thalamus; midbrain NET ~40% higher
Supports NET radioligand development and occupancy quantification
Human PET; atomoxetine blockade 25-100 mg
IC50 NE 8.5 nM; NE/5-HT ≈812; NE/DA ≈10,470
Supports NET-specific mechanism attribution
Rat synaptosomal [3H] uptake assays
Monoamine Transporter Assay Standard
Due to its >100-fold selectivity for NET over SERT and DAT, Reboxetine is the highly reliable reference standard for in vitro and in vivo transporter assays. It allows researchers to establish a clean noradrenergic baseline without the serotonergic confounding introduced by Atomoxetine or the muscarinic interference of Desipramine [1].
PET Radioligand Synthesis Precursor
The Reboxetine free base serves as a critical starting material for the synthesis of advanced neuroimaging agents, such as[11C]MeNER. Its compatibility with organic-phase reactions allows for precise methylation and isotopic labeling, enabling high-resolution in vivo mapping of the norepinephrine transporter system [2].
Sustained-Release Polymer Matrix API
For formulation R&D focused on prolonged-release kinetics, the free base form of Reboxetine is selected over the mesylate salt. Its lower aqueous solubility prevents the rapid dose-dumping associated with highly water-soluble salts, making it essential for the development of controlled-release architectures [3].
Application Fit Matrix
Application
Selection Property
Validation Focus
Noradrenergic signaling research
Selective NET inhibition without SERT/DAT cross-reactivity
Off-target transporter engagement review
PET radioligand development
Reboxetine-derived tracer scaffold
Regional NET occupancy quantification in brain
Neuropathic pain pathway research
β2-adrenoceptor-dependent NET probe
Analgesic mechanism attribution without serotonergic confounds
Chiral pharmacology studies
Enantiomer-specific NET affinity profile
Stereoselective binding determinant characterization
References
- [1] Hannestad, J., et al. "Clinical doses of atomoxetine significantly occupy both norepinephrine and serotonin transporters." Journal of Nuclear Medicine (2009).
- [2] "Synthetic Story of a Blockbuster Drug: Reboxetine, a Potent Selective Norepinephrine Reuptake Inhibitor." Organic Process Research & Development 21.10 (2017).
- [3] EP1536791B1. "Sustained-release tablet comprising reboxetine." European Patent Office.
XLogP3
3
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
313.16779360 Da
Monoisotopic Mass
313.16779360 Da
Heavy Atom Count
23
LogP
3.1
log Kow = 2.8 (est)
log Kow = 2.8 (est)
Appearance
Solid powder
Melting Point
170-171 °C (Mesylate salt)
170-171 °C
170-171 °C
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
947S0YZ36I
Drug Indication
For the treatment of clinical depression.
Drug Classes
Breast Feeding; Lactation; Milk, Human; Adrenergic Uptake Inhibitors; Antidepressive Agents
Therapeutic Uses
This open-label study assessed the effectiveness of reboxetine, a selective norepinephrine reuptake inhibitor, in children and adolescents with attention-deficit/hyperactivity disorder (ADHD) resistant to a previous methylphenidate trial. Thirty-one child and adolescent outpatients, aged 8 to 18 (mean age, 11.7; SD = 2.87) years, diagnosed with ADHD were enrolled in a 6-week open-label study. Assessments included rater-administered scales (DSM-IV ADHD Scale; Clinical Global Impressions Scale), parent-administered scales (the Abbreviated Conners Rating Scale), and self-administered-scales for the evaluation of depressive (Children's Depression Inventory) and anxiety (the Revised Children's Manifest Anxiety Scale) symptoms. Reboxetine was initiated and maintained at a dose of 4 mg/day. RESULTS: A significant decrease in ADHD symptoms, on all scales measured, was noted. Adverse effects were relatively mild and transient. The most common adverse effects were drowsiness/sedation and gastrointestinal complaints. CONCLUSIONS: The results of the current open-label study suggest the effectiveness of reboxetine in the treatment of ADHD in methylphenidate-resistant children and adolescents. Double-blind, placebo-, and active comparator-controlled studies are indicated to rigorously test the efficacy of reboxetine in ADHD. /Not approved for use in the US/
Reboxetine, a potent and selective noradrenaline reuptake inhibitor, has been approved for treatment of major depression. The aim of this study was to investigate the efficacy and tolerability of reboxetine in depressive outpatients undergoing treatment in routine clinical practice. STUDY DESIGN AND METHODS: This post-marketing surveillance study was conducted to evaluate the therapeutic efficacy and tolerability of standard therapeutic doses of reboxetine in patients with depressive symptoms, particularly when administered in routine clinical practice. The 1835 patients (mean 54 years of age) evaluated showed demographic characteristics representative of the general depressive population. The majority of patients received the recommended dose of reboxetine 8 mg/day. Measures of efficacy showed improvement in depressive symptoms with reboxetine therapy over the mean observational period of 9.6 weeks. Response to therapy, defined as Hamilton depression scale 21-item version score reduction of greater or equal to 50%, was reported in 83% of patients. The effects of reboxetine were rated by physicians as 'good' or 'very good' in 86% of patients at the last visit. The tolerability of reboxetine was rated by physicians as 'good' or 'very good' in 92% of patients at all evaluations. No adverse events that were possibly related to reboxetine therapy occurred in greater than 1% of patients. The results of this study suggest that reboxetine is safe and well tolerated and may improve symptoms in depressive patients treated in routine clinical practice. /Not approved for use in the US/
/EXPL/ Although several approaches have been attempted for cocaine dependence, the pharmacological treatment of this serious disorder remains unclear. To date, desipramine, a tricyclic antidepressant of great noradrenergic activity, has shown the best results. Reboxetine, a selective noradrenaline reuptake inhibitor, might be an effective therapeutic option for this severe drug addiction. The aim was preliminarily to assess reboxetine in a group of cocaine-dependent patients ... Twenty six patients with a diagnosis of cocaine dependence disorder (DSM-IV 304.20) were selected to receive open treatment with reboxetine, 8 mg/day, for 12 weeks. Follow up assessments comprised cocaine consumption, treatment retention rate and change in standard structured psychometric instrument scores: cocaine selective severity assessment, Hamilton anxiety scale, Hamilton depression scale and clinical global impression, throughout the treatment period. Data were obtained from 20 patients; 10 of them remained abstinent, whereas the other 10 consumed cocaine at some time during the study. The treatment retention rate at week 12 was 61.5%. The psychometric instrument mean scores showed marked decreases throughout the treatment period. Reboxetine might be an effective and safe therapeutic option for cocaine dependence disorder. The aversive effects, as well as the high blockage reported by some patients consuming cocaine during the trial, might be related to treatment.
Reboxetine is indicated for the acute treatment of depressive illness/major depression and for maintaining the clinical improvement in patients initially responding to treatment. /Not approved for use in the US/
Reboxetine, a potent and selective noradrenaline reuptake inhibitor, has been approved for treatment of major depression. The aim of this study was to investigate the efficacy and tolerability of reboxetine in depressive outpatients undergoing treatment in routine clinical practice. STUDY DESIGN AND METHODS: This post-marketing surveillance study was conducted to evaluate the therapeutic efficacy and tolerability of standard therapeutic doses of reboxetine in patients with depressive symptoms, particularly when administered in routine clinical practice. The 1835 patients (mean 54 years of age) evaluated showed demographic characteristics representative of the general depressive population. The majority of patients received the recommended dose of reboxetine 8 mg/day. Measures of efficacy showed improvement in depressive symptoms with reboxetine therapy over the mean observational period of 9.6 weeks. Response to therapy, defined as Hamilton depression scale 21-item version score reduction of greater or equal to 50%, was reported in 83% of patients. The effects of reboxetine were rated by physicians as 'good' or 'very good' in 86% of patients at the last visit. The tolerability of reboxetine was rated by physicians as 'good' or 'very good' in 92% of patients at all evaluations. No adverse events that were possibly related to reboxetine therapy occurred in greater than 1% of patients. The results of this study suggest that reboxetine is safe and well tolerated and may improve symptoms in depressive patients treated in routine clinical practice. /Not approved for use in the US/
/EXPL/ Although several approaches have been attempted for cocaine dependence, the pharmacological treatment of this serious disorder remains unclear. To date, desipramine, a tricyclic antidepressant of great noradrenergic activity, has shown the best results. Reboxetine, a selective noradrenaline reuptake inhibitor, might be an effective therapeutic option for this severe drug addiction. The aim was preliminarily to assess reboxetine in a group of cocaine-dependent patients ... Twenty six patients with a diagnosis of cocaine dependence disorder (DSM-IV 304.20) were selected to receive open treatment with reboxetine, 8 mg/day, for 12 weeks. Follow up assessments comprised cocaine consumption, treatment retention rate and change in standard structured psychometric instrument scores: cocaine selective severity assessment, Hamilton anxiety scale, Hamilton depression scale and clinical global impression, throughout the treatment period. Data were obtained from 20 patients; 10 of them remained abstinent, whereas the other 10 consumed cocaine at some time during the study. The treatment retention rate at week 12 was 61.5%. The psychometric instrument mean scores showed marked decreases throughout the treatment period. Reboxetine might be an effective and safe therapeutic option for cocaine dependence disorder. The aversive effects, as well as the high blockage reported by some patients consuming cocaine during the trial, might be related to treatment.
Reboxetine is indicated for the acute treatment of depressive illness/major depression and for maintaining the clinical improvement in patients initially responding to treatment. /Not approved for use in the US/
Pharmacology
Reboxetine is a selective noradrenaline reuptake inhibitor (NaRI), the first drug of new antidepressant class. Reboxetine is an a-ariloxybenzyl derivative of morpholine. Reboxetine is primarily used to treat depression but has also been found useful in the treatment of narcolepsy and panic disorders.
MeSH Pharmacological Classification
Adrenergic Uptake Inhibitors
ATC Code
N - Nervous system
N06 - Psychoanaleptics
N06A - Antidepressants
N06AX - Other antidepressants
N06AX18 - Reboxetine
N06 - Psychoanaleptics
N06A - Antidepressants
N06AX - Other antidepressants
N06AX18 - Reboxetine
Mechanism of Action
Reboxetine is a selective inhibitor of noradrenaline reuptake. It inhibits noradrenaline reuptake in vitro to a similar extent to the tricyclic antidepressant desmethylimipramine. Reboxetine does not affect dopamine or serotonin reuptake and it has low in vivo and in vitro affinity for adrenergic, cholinergic, histaminergic, dopaminergic and serotonergic receptors.
Reboxetine is a highly selective and potent inhibitor of noradrenaline reuptake. It has only a weak effect on the 5-HT reuptake and does not affect the uptake of dopamine. Noradrenaline reuptake inhibition and the consequent increase of noradrenaline availability in the synaptic cleft and modification of noradrenergic transmission, reportedly is among the most relevant mechanisms of action of known antidepressant drugs.
Reboxetine is a highly selective and potent inhibitor of noradrenaline reuptake. It has only a weak effect on the 5-HT reuptake and does not affect the uptake of dopamine. Noradrenaline reuptake inhibition and the consequent increase of noradrenaline availability in the synaptic cleft and modification of noradrenergic transmission, reportedly is among the most relevant mechanisms of action of known antidepressant drugs.
KEGG Target based Classification of Drugs
Transporters
Solute carrier family
SLC6
SLC6A2 (NAT1) [HSA:6530] [KO:K05035]
Solute carrier family
SLC6
SLC6A2 (NAT1) [HSA:6530] [KO:K05035]
Vapor Pressure
1.23X10-7 mm Hg at 25 °C (est)
Other CAS
71620-89-8
98769-81-4
98769-81-4
Absorption Distribution and Excretion
Reboxetine is rapidly and extensively absorbed following oral administration.
Multiple samples of blood and milk were obtained over a dose interval at steady-state from four women who were taking reboxetine for postnatal depression. Drug concentrations in plasma and milk were measured by high performance liquid chromatography and milk/plasma ratio (M/P), absolute infant dose and relative infant dose were estimated by standard methods. Their four, breastfed, infants were also examined clinically, and a blood sample was taken for drug analysis. The median (range) dose taken by the women was 6 (4-10) mg/day. There was no significant difference in reboxetine concentration between paired fore-and hind-milk samples. The mean (95% CI) M/P was 0.06 (0.03, 0.09). Absolute infant dose was 1.7 (0.7, 2.4) ug/kg/day for reboxetine while the relative infant dose was 2.0% (1.3, 2.7%). ... The concentrations of reboxetine in plasma from the four infants were <4 ug/L, 2.6 ug/L, 2.3 ug/L and 5 ug/L, respectively.
Reboxetine is known to be excreted in breast milk.
The drug appears to be distributed into total body water. Reboxetine is 97% bound to human plasma proteins in young and 92% in elderly (with affinity markedly higher for alpha1 acid glycoprotein than albumin), with no significant dependence of the concentration of drug.
After oral administration of a single 4 mg reboxetine dose to healthy volunteers, peak levels of about 130 ng/mL are achieved within 2 hr post-dosing. Data indicate that absolute bioavailability is at least 60%. Reboxetine plasma levels decreased monoexponentially with a half-life of about 13 hr. Steady-state conditions are observed within 5 days. Linearity of the pharmacokinetics was shown in the range of single oral doses in the clinically recommended dose-ranges.
For more Absorption, Distribution and Excretion (Complete) data for REBOXETINE (6 total), please visit the HSDB record page.
Multiple samples of blood and milk were obtained over a dose interval at steady-state from four women who were taking reboxetine for postnatal depression. Drug concentrations in plasma and milk were measured by high performance liquid chromatography and milk/plasma ratio (M/P), absolute infant dose and relative infant dose were estimated by standard methods. Their four, breastfed, infants were also examined clinically, and a blood sample was taken for drug analysis. The median (range) dose taken by the women was 6 (4-10) mg/day. There was no significant difference in reboxetine concentration between paired fore-and hind-milk samples. The mean (95% CI) M/P was 0.06 (0.03, 0.09). Absolute infant dose was 1.7 (0.7, 2.4) ug/kg/day for reboxetine while the relative infant dose was 2.0% (1.3, 2.7%). ... The concentrations of reboxetine in plasma from the four infants were <4 ug/L, 2.6 ug/L, 2.3 ug/L and 5 ug/L, respectively.
Reboxetine is known to be excreted in breast milk.
The drug appears to be distributed into total body water. Reboxetine is 97% bound to human plasma proteins in young and 92% in elderly (with affinity markedly higher for alpha1 acid glycoprotein than albumin), with no significant dependence of the concentration of drug.
After oral administration of a single 4 mg reboxetine dose to healthy volunteers, peak levels of about 130 ng/mL are achieved within 2 hr post-dosing. Data indicate that absolute bioavailability is at least 60%. Reboxetine plasma levels decreased monoexponentially with a half-life of about 13 hr. Steady-state conditions are observed within 5 days. Linearity of the pharmacokinetics was shown in the range of single oral doses in the clinically recommended dose-ranges.
For more Absorption, Distribution and Excretion (Complete) data for REBOXETINE (6 total), please visit the HSDB record page.
Metabolism Metabolites
Reboxetine is metabolized by dealkylation, hydroxylation and oxidation followed by glucuronide or sulphate conjugation. It is metabolized by the cytochrome P450 CYP isoenzyme 3A4.
The purpose of this study was to compare the disposition and the metabolic pattern of Reboxetine in several species, including man. (14)C-Reboxetine was given orally to the rat, the dog, the monkey (5 mg/kg) and man (2 and 4 mg/kg). Radioactivity was eliminated both by the renal and faecal route in the rat and the dog, mainly in urine in the monkey and man. Reboxetine was extensively metabolized. A number of urinary metabolites were quantified by radio-HPLC and tentatively identified by comparison with the retention times of reference compounds. Suggested routes of metabolic transformation are: 2-O-dealkylation; hydroxylation of the ethoxyphenoxy ring; oxidation of the morpholine ring; morpholine ring-opening; and combinations of these. Metabolites were partially or completely conjugated with glucuronic acid and/or sulphuric acid.
Reboxetine is predominantly metabolized in vitro via cytochrome P4503A (CYP3A4). In vitro studies have shown that reboxetine does not inhibit the activity of the following isozymes of cytochrome P450: CYP1A2, CYP2C9, CYP2C19, and CYP2E1. Reboxetine inhibits both CYP2D6 and CYP3A4 with low binding affinities, but has shown no effect on the in vivo clearance of drugs metabolized by these enzymes. Reboxetine should be co-prescribed with caution with potent inhibitors of CYP3A4.
Reboxetine is metabolized by dealkylation, hydroxylation and oxidation followed by glucuronide or sulphate conjugation. It is metabolized by the cytochrome P450 CYP isoenzyme 3A4. Half Life: 12.5 hours
The purpose of this study was to compare the disposition and the metabolic pattern of Reboxetine in several species, including man. (14)C-Reboxetine was given orally to the rat, the dog, the monkey (5 mg/kg) and man (2 and 4 mg/kg). Radioactivity was eliminated both by the renal and faecal route in the rat and the dog, mainly in urine in the monkey and man. Reboxetine was extensively metabolized. A number of urinary metabolites were quantified by radio-HPLC and tentatively identified by comparison with the retention times of reference compounds. Suggested routes of metabolic transformation are: 2-O-dealkylation; hydroxylation of the ethoxyphenoxy ring; oxidation of the morpholine ring; morpholine ring-opening; and combinations of these. Metabolites were partially or completely conjugated with glucuronic acid and/or sulphuric acid.
Reboxetine is predominantly metabolized in vitro via cytochrome P4503A (CYP3A4). In vitro studies have shown that reboxetine does not inhibit the activity of the following isozymes of cytochrome P450: CYP1A2, CYP2C9, CYP2C19, and CYP2E1. Reboxetine inhibits both CYP2D6 and CYP3A4 with low binding affinities, but has shown no effect on the in vivo clearance of drugs metabolized by these enzymes. Reboxetine should be co-prescribed with caution with potent inhibitors of CYP3A4.
Reboxetine is metabolized by dealkylation, hydroxylation and oxidation followed by glucuronide or sulphate conjugation. It is metabolized by the cytochrome P450 CYP isoenzyme 3A4. Half Life: 12.5 hours
Wikipedia
Reboxetine
Drug Warnings
Reboxetine should not be used in the treatment of children and adolescents under the age of 18 years. Suicide-related behaviors (suicide attempt and suicidal thoughts), and hostility (predominantly aggression, oppositional behavior and anger) were more frequently observed in clinical trials among children and adolescents treated with antidepressants compared to those treated with placebo. If, based on clinical need, a decision to treat is nevertheless taken, the patient should be carefully monitored for the appearance of suicidal symptoms. In addition, long-term safety data in children and adolescents concerning growth, maturation and cognitive and behavioral development are lacking.
Elderly patients have been studied in clinical trials at doses of 2 mg twice a day. However, safety and efficacy have not been evaluated in placebo-controlled conditions. Therefore, as for other antidepressants that have not been studied in placebo-controlled conditions, reboxetine cannot be recommended.
As reboxetine has not been tested in patients with convulsive disorders in clinical studies and since rare cases of seizures have been reported in clinical studies, it should be given under close supervision to subjects with a history of convulsive disorders and it must be discontinued if the patient develops seizures.
As with all antidepressants, switches to mania/hypomania have occurred during the clinical studies. Close supervision of bipolar patients is, therefore, recommended.
For more Drug Warnings (Complete) data for REBOXETINE (13 total), please visit the HSDB record page.
Elderly patients have been studied in clinical trials at doses of 2 mg twice a day. However, safety and efficacy have not been evaluated in placebo-controlled conditions. Therefore, as for other antidepressants that have not been studied in placebo-controlled conditions, reboxetine cannot be recommended.
As reboxetine has not been tested in patients with convulsive disorders in clinical studies and since rare cases of seizures have been reported in clinical studies, it should be given under close supervision to subjects with a history of convulsive disorders and it must be discontinued if the patient develops seizures.
As with all antidepressants, switches to mania/hypomania have occurred during the clinical studies. Close supervision of bipolar patients is, therefore, recommended.
For more Drug Warnings (Complete) data for REBOXETINE (13 total), please visit the HSDB record page.
Biological Half Life
12.5 hours
After oral administration of a single 4 mg reboxetine dose to healthy volunteers ... reboxetine plasma levels decreased monoexponentially with a half-life of about 13 hr.
After oral administration of a single 4 mg reboxetine dose to healthy volunteers ... reboxetine plasma levels decreased monoexponentially with a half-life of about 13 hr.
Methods of Manufacturing
Preparation: P. Melloni at al., DE 2901032; eidem, US 4229449 (1979, 1980 both to Farrmitalia Carlo Erba)
Clinical Laboratory Methods
Analyte: reboxetine; matrix: blood (plasma); procedure: reversed-phase high-performance liquid chromatography with fluorescence detection at 260 nm (excitation) and 315 nm (emission) and comparison to standards; limit of quantitation: 1 ng/mL
Analyte: reboxetine; matrix: blood (plasma); procedure: high-performance liquid chromatography with ultraviolet detection at 210 nm; limit of quantitation: 10 ng/mL
Analyte: reboxetine; matrix: blood (plasma); procedure: high-performance liquid chromatography with ultraviolet detection at 210 nm; limit of quantitation: 10 ng/mL
Storage Conditions
Do not store above 25 °C.
Interactions
In vitro metabolism studies indicate that reboxetine is primarily metabolised by the CYP3A4 isozyme of cytochrome P450; reboxetine is not metabolized by CYP2D6. Therefore potent inhibitors of CYP3A4 (ketoconazole, nefazodone, erythromycin and fluvoxamine), would be expected to increase plasma concentrations of reboxetine. In a study in healthy volunteers, ketoconazole, a potent inhibitor of CYP3A4, was found to increase plasma concentrations of the reboxetine enantiomers by approximately 50%. Because of reboxetine's narrow therapeutic margin, inhibition of elimination is a major concern. Reboxetine, therefore should not be given together with drugs known to inhibit CYP3A4 such as azole antifungal agents, macrolide antibiotics such as erythromycin, or fluvoxamine.
Concomitant use of MAO-inhibitors and reboxetine should be avoided in view of the potential risk (tyramine-like effect) based on their mechanisms of action.
Although data are not available from clinical studies, the possibility of hypokalaemia with concomitant use of potassium losing diuretics should be considered.
Concomitant use of ergot derivatives and reboxetine might result in increased blood pressure.
The interaction between ketoconazole and reboxetine enantiomers was studied in 11 healthy volunteers (age range, 18-47 yr) who received 4 mg of oral reboxetine on the second day of a 5-day regimen of 200 mg/day of ketoconazole or 4 mg of reboxetine alone in a crossover design. Results showed that ketoconazole increased R,R-(-)-reboxetine and S,S-(+)-reboxetine mean area under the plasma concentration-time curves (AUC) by 58 and 43%, respectively. Oral clearance of both enantiomers was subsequently decreased 34 and 24%, respectively. Ketoconazole did not significantly affect maximal plasma concentrations. Mean terminal half-life after administration of ketoconazole was significantly longer than after reboxetine alone. The AUC ratio for R,R-(-)-reboxetine to S,S-(+)-reboxetine was reduced by ketoconazole administration.
Concomitant use of MAO-inhibitors and reboxetine should be avoided in view of the potential risk (tyramine-like effect) based on their mechanisms of action.
Although data are not available from clinical studies, the possibility of hypokalaemia with concomitant use of potassium losing diuretics should be considered.
Concomitant use of ergot derivatives and reboxetine might result in increased blood pressure.
The interaction between ketoconazole and reboxetine enantiomers was studied in 11 healthy volunteers (age range, 18-47 yr) who received 4 mg of oral reboxetine on the second day of a 5-day regimen of 200 mg/day of ketoconazole or 4 mg of reboxetine alone in a crossover design. Results showed that ketoconazole increased R,R-(-)-reboxetine and S,S-(+)-reboxetine mean area under the plasma concentration-time curves (AUC) by 58 and 43%, respectively. Oral clearance of both enantiomers was subsequently decreased 34 and 24%, respectively. Ketoconazole did not significantly affect maximal plasma concentrations. Mean terminal half-life after administration of ketoconazole was significantly longer than after reboxetine alone. The AUC ratio for R,R-(-)-reboxetine to S,S-(+)-reboxetine was reduced by ketoconazole administration.
1: Popławska M, Wróblewska D, Borowicz KK. Interactions between an antidepressant reboxetine and four classic antiepileptic drugs in the mouse model of myoclonic seizures. Pharmacol Rep. 2015 Dec;67(6):1141-6. doi: 10.1016/j.pharep.2015.04.016. Epub 2015 May 9. PubMed PMID: 26481533.
2: Hughes S, Hickey L, Donaldson LF, Lumb BM, Pickering AE. Intrathecal reboxetine suppresses evoked and ongoing neuropathic pain behaviours by restoring spinal noradrenergic inhibitory tone. Pain. 2015 Feb;156(2):328-34. doi: 10.1097/01.j.pain.0000460313.73358.31. PubMed PMID: 25599454.
3: Borowicz KK, Zarczuk R, Latalski M, Borowicz KM. Reboxetine and its influence on the action of classical antiepileptic drugs in the mouse maximal electroshock model. Pharmacol Rep. 2014 Jun;66(3):430-5. doi: 10.1016/j.pharep.2013.11.009. Epub 2014 Apr 13. PubMed PMID: 24905519.
4: Ghanizadeh A. A systematic review of reboxetine for treating patients with attention deficit hyperactivity disorder. Nord J Psychiatry. 2015 May;69(4):241-8. doi: 10.3109/08039488.2014.972975. Epub 2014 Nov 21. Review. PubMed PMID: 25415763.
5: Roni MA, Rahman S. Effects of lobeline and reboxetine, fluoxetine, or bupropion combination on depression-like behaviors in mice. Pharmacol Biochem Behav. 2015 Dec;139(Pt A):1-6. doi: 10.1016/j.pbb.2015.10.006. Epub 2015 Oct 9. PubMed PMID: 26455278.
6: Lundmark E, Stenberg A, Hägglöf B, Nevéus T. Reboxetine in therapy-resistant enuresis: A randomized placebo-controlled study. J Pediatr Urol. 2016 Dec;12(6):397.e1-397.e5. doi: 10.1016/j.jpurol.2016.04.048. Epub 2016 Jul 12. PubMed PMID: 27544904.
7: Wiles NJ, Fischer K, Cowen P, Nutt D, Peters TJ, Lewis G, White IR. Allowing for non-adherence to treatment in a randomized controlled trial of two antidepressants (citalopram versus reboxetine): an example from the GENPOD trial. Psychol Med. 2014 Oct;44(13):2855-66. doi: 10.1017/S0033291714000221. Epub 2014 Mar 3. PubMed PMID: 25065692; PubMed Central PMCID: PMC4131263.
8: Gray VC, Hughes RN. Drug-, dose- and sex-dependent effects of chronic fluoxetine, reboxetine and venlafaxine on open-field behavior and spatial memory in rats. Behav Brain Res. 2015 Mar 15;281:43-54. doi: 10.1016/j.bbr.2014.12.023. Epub 2014 Dec 16. PubMed PMID: 25523028.
9: Dong C, Zhang JC, Yao W, Ren Q, Yang C, Ma M, Han M, Saito R, Hashimoto K. Effects of escitalopram, R-citalopram, and reboxetine on serum levels of tumor necrosis factor-α, interleukin-10, and depression-like behavior in mice after lipopolysaccharide administration. Pharmacol Biochem Behav. 2016 May;144:7-12. doi: 10.1016/j.pbb.2016.02.005. Epub 2016 Feb 15. PubMed PMID: 26892759.
10: Bhagya V, Srikumar BN, Raju TR, Shankaranarayana Rao BS. The selective noradrenergic reuptake inhibitor reboxetine restores spatial learning deficits, biochemical changes, and hippocampal synaptic plasticity in an animal model of depression. J Neurosci Res. 2015 Jan;93(1):104-20. doi: 10.1002/jnr.23473. Epub 2014 Aug 21. PubMed PMID: 25146499.
11: Penmatsa A, Wang KH, Gouaux E. X-ray structures of Drosophila dopamine transporter in complex with nisoxetine and reboxetine. Nat Struct Mol Biol. 2015 Jun;22(6):506-508. doi: 10.1038/nsmb.3029. Epub 2015 May 11. PubMed PMID: 25961798; PubMed Central PMCID: PMC4608549.
12: Arias HR, Fedorov NB, Benson LC, Lippiello PM, Gatto GJ, Feuerbach D, Ortells MO. Functional and structural interaction of (-)-reboxetine with the human α4β2 nicotinic acetylcholine receptor. J Pharmacol Exp Ther. 2013 Jan;344(1):113-23. doi: 10.1124/jpet.112.197905. Epub 2012 Sep 25. PubMed PMID: 23010362.
13: Gibbs AA, Bautista CE, Mowlem FD, Naudts KH, Duka DT. Catechol-O-methyltransferase val158met genotype determines effect of reboxetine on emotional memory in healthy male volunteers. J Psychiatry Neurosci. 2014 May;39(3):E24-31. PubMed PMID: 24467942; PubMed Central PMCID: PMC3997609.
14: Kruchinina AD, Gengin MT. [Effect of reboxetine on activity of carboxypeptidase E in the nerve tissue of rats]. Biomed Khim. 2015 Sep-Oct;61(5):657-60. doi: 10.18097/PBMC20156105657. Russian. PubMed PMID: 26539877.
15: Graf H, Wiegers M, Metzger CD, Walter M, Grön G, Abler B. Erotic stimulus processing under amisulpride and reboxetine: a placebo-controlled fMRI study in healthy subjects. Int J Neuropsychopharmacol. 2014 Oct 31;18(2). pii: pyu004. doi: 10.1093/ijnp/pyu004. PubMed PMID: 25612894; PubMed Central PMCID: PMC4368880.
16: Caudill MM, Hunter AM, Cook IA, Leuchter AF. The Antidepressant Treatment Response Index as a Predictor of Reboxetine Treatment Outcome in Major Depressive Disorder. Clin EEG Neurosci. 2015 Oct;46(4):277-84. doi: 10.1177/1550059414532443. Epub 2014 Sep 24. PubMed PMID: 25258429.
17: Metzger CD, Wiegers M, Walter M, Abler B, Graf H. Local and Global Resting State Activity in the Noradrenergic and Dopaminergic Pathway Modulated by Reboxetine and Amisulpride in Healthy Subjects. Int J Neuropsychopharmacol. 2015 Jul 25;19(2). pii: pyv080. doi: 10.1093/ijnp/pyv080. PubMed PMID: 26209860; PubMed Central PMCID: PMC4772816.
18: Poyurovsky M, Fuchs C, Pashinian A, Levi A, Weizman R, Weizman A. Reducing antipsychotic-induced weight gain in schizophrenia: a double-blind placebo-controlled study of reboxetine-betahistine combination. Psychopharmacology (Berl). 2013 Apr;226(3):615-22. doi: 10.1007/s00213-012-2935-2. Epub 2012 Dec 13. PubMed PMID: 23239133.
19: Amrami-Weizman A, Maayan R, Gil-Ad I, Pashinian A, Fuchs C, Kotler M, Poyurovsky M. The effect of reboxetine co-administration with olanzapine on metabolic and endocrine profile in schizophrenia patients. Psychopharmacology (Berl). 2013 Nov;230(1):23-7. doi: 10.1007/s00213-013-3199-1. Epub 2013 Jul 5. PubMed PMID: 23828160.
20: Bruno A, Zoccali R, Bellinghieri PM, Pandolfo G, De Fazio P, Spina E, Muscatello MR. Reboxetine adjuvant therapy in patients with schizophrenia showing a suboptimal response to clozapine: a 12-week, open-label, pilot study. J Clin Psychopharmacol. 2014 Oct;34(5):620-3. doi: 10.1097/JCP.0000000000000196. PubMed PMID: 25118083.
2: Hughes S, Hickey L, Donaldson LF, Lumb BM, Pickering AE. Intrathecal reboxetine suppresses evoked and ongoing neuropathic pain behaviours by restoring spinal noradrenergic inhibitory tone. Pain. 2015 Feb;156(2):328-34. doi: 10.1097/01.j.pain.0000460313.73358.31. PubMed PMID: 25599454.
3: Borowicz KK, Zarczuk R, Latalski M, Borowicz KM. Reboxetine and its influence on the action of classical antiepileptic drugs in the mouse maximal electroshock model. Pharmacol Rep. 2014 Jun;66(3):430-5. doi: 10.1016/j.pharep.2013.11.009. Epub 2014 Apr 13. PubMed PMID: 24905519.
4: Ghanizadeh A. A systematic review of reboxetine for treating patients with attention deficit hyperactivity disorder. Nord J Psychiatry. 2015 May;69(4):241-8. doi: 10.3109/08039488.2014.972975. Epub 2014 Nov 21. Review. PubMed PMID: 25415763.
5: Roni MA, Rahman S. Effects of lobeline and reboxetine, fluoxetine, or bupropion combination on depression-like behaviors in mice. Pharmacol Biochem Behav. 2015 Dec;139(Pt A):1-6. doi: 10.1016/j.pbb.2015.10.006. Epub 2015 Oct 9. PubMed PMID: 26455278.
6: Lundmark E, Stenberg A, Hägglöf B, Nevéus T. Reboxetine in therapy-resistant enuresis: A randomized placebo-controlled study. J Pediatr Urol. 2016 Dec;12(6):397.e1-397.e5. doi: 10.1016/j.jpurol.2016.04.048. Epub 2016 Jul 12. PubMed PMID: 27544904.
7: Wiles NJ, Fischer K, Cowen P, Nutt D, Peters TJ, Lewis G, White IR. Allowing for non-adherence to treatment in a randomized controlled trial of two antidepressants (citalopram versus reboxetine): an example from the GENPOD trial. Psychol Med. 2014 Oct;44(13):2855-66. doi: 10.1017/S0033291714000221. Epub 2014 Mar 3. PubMed PMID: 25065692; PubMed Central PMCID: PMC4131263.
8: Gray VC, Hughes RN. Drug-, dose- and sex-dependent effects of chronic fluoxetine, reboxetine and venlafaxine on open-field behavior and spatial memory in rats. Behav Brain Res. 2015 Mar 15;281:43-54. doi: 10.1016/j.bbr.2014.12.023. Epub 2014 Dec 16. PubMed PMID: 25523028.
9: Dong C, Zhang JC, Yao W, Ren Q, Yang C, Ma M, Han M, Saito R, Hashimoto K. Effects of escitalopram, R-citalopram, and reboxetine on serum levels of tumor necrosis factor-α, interleukin-10, and depression-like behavior in mice after lipopolysaccharide administration. Pharmacol Biochem Behav. 2016 May;144:7-12. doi: 10.1016/j.pbb.2016.02.005. Epub 2016 Feb 15. PubMed PMID: 26892759.
10: Bhagya V, Srikumar BN, Raju TR, Shankaranarayana Rao BS. The selective noradrenergic reuptake inhibitor reboxetine restores spatial learning deficits, biochemical changes, and hippocampal synaptic plasticity in an animal model of depression. J Neurosci Res. 2015 Jan;93(1):104-20. doi: 10.1002/jnr.23473. Epub 2014 Aug 21. PubMed PMID: 25146499.
11: Penmatsa A, Wang KH, Gouaux E. X-ray structures of Drosophila dopamine transporter in complex with nisoxetine and reboxetine. Nat Struct Mol Biol. 2015 Jun;22(6):506-508. doi: 10.1038/nsmb.3029. Epub 2015 May 11. PubMed PMID: 25961798; PubMed Central PMCID: PMC4608549.
12: Arias HR, Fedorov NB, Benson LC, Lippiello PM, Gatto GJ, Feuerbach D, Ortells MO. Functional and structural interaction of (-)-reboxetine with the human α4β2 nicotinic acetylcholine receptor. J Pharmacol Exp Ther. 2013 Jan;344(1):113-23. doi: 10.1124/jpet.112.197905. Epub 2012 Sep 25. PubMed PMID: 23010362.
13: Gibbs AA, Bautista CE, Mowlem FD, Naudts KH, Duka DT. Catechol-O-methyltransferase val158met genotype determines effect of reboxetine on emotional memory in healthy male volunteers. J Psychiatry Neurosci. 2014 May;39(3):E24-31. PubMed PMID: 24467942; PubMed Central PMCID: PMC3997609.
14: Kruchinina AD, Gengin MT. [Effect of reboxetine on activity of carboxypeptidase E in the nerve tissue of rats]. Biomed Khim. 2015 Sep-Oct;61(5):657-60. doi: 10.18097/PBMC20156105657. Russian. PubMed PMID: 26539877.
15: Graf H, Wiegers M, Metzger CD, Walter M, Grön G, Abler B. Erotic stimulus processing under amisulpride and reboxetine: a placebo-controlled fMRI study in healthy subjects. Int J Neuropsychopharmacol. 2014 Oct 31;18(2). pii: pyu004. doi: 10.1093/ijnp/pyu004. PubMed PMID: 25612894; PubMed Central PMCID: PMC4368880.
16: Caudill MM, Hunter AM, Cook IA, Leuchter AF. The Antidepressant Treatment Response Index as a Predictor of Reboxetine Treatment Outcome in Major Depressive Disorder. Clin EEG Neurosci. 2015 Oct;46(4):277-84. doi: 10.1177/1550059414532443. Epub 2014 Sep 24. PubMed PMID: 25258429.
17: Metzger CD, Wiegers M, Walter M, Abler B, Graf H. Local and Global Resting State Activity in the Noradrenergic and Dopaminergic Pathway Modulated by Reboxetine and Amisulpride in Healthy Subjects. Int J Neuropsychopharmacol. 2015 Jul 25;19(2). pii: pyv080. doi: 10.1093/ijnp/pyv080. PubMed PMID: 26209860; PubMed Central PMCID: PMC4772816.
18: Poyurovsky M, Fuchs C, Pashinian A, Levi A, Weizman R, Weizman A. Reducing antipsychotic-induced weight gain in schizophrenia: a double-blind placebo-controlled study of reboxetine-betahistine combination. Psychopharmacology (Berl). 2013 Apr;226(3):615-22. doi: 10.1007/s00213-012-2935-2. Epub 2012 Dec 13. PubMed PMID: 23239133.
19: Amrami-Weizman A, Maayan R, Gil-Ad I, Pashinian A, Fuchs C, Kotler M, Poyurovsky M. The effect of reboxetine co-administration with olanzapine on metabolic and endocrine profile in schizophrenia patients. Psychopharmacology (Berl). 2013 Nov;230(1):23-7. doi: 10.1007/s00213-013-3199-1. Epub 2013 Jul 5. PubMed PMID: 23828160.
20: Bruno A, Zoccali R, Bellinghieri PM, Pandolfo G, De Fazio P, Spina E, Muscatello MR. Reboxetine adjuvant therapy in patients with schizophrenia showing a suboptimal response to clozapine: a 12-week, open-label, pilot study. J Clin Psychopharmacol. 2014 Oct;34(5):620-3. doi: 10.1097/JCP.0000000000000196. PubMed PMID: 25118083.
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